Cas no 1017687-42-1 (3-Bromo-5-phenylthiophene-2-carboxylic acid)

3-Bromo-5-phenylthiophene-2-carboxylic acid is a brominated thiophene derivative featuring a phenyl substituent and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the 3-position enhances reactivity for further cross-coupling reactions, such as Suzuki or Stille couplings, while the carboxylic acid group allows for derivatization via esterification or amidation. Its rigid thiophene core contributes to stability and electronic properties, making it valuable in conjugated systems for optoelectronic applications. The product is characterized by high purity and consistent quality, ensuring reliable performance in synthetic workflows.

3-Bromo-5-phenylthiophene-2-carboxylic acid structure

1017687-42-1 structure

Product Name:3-Bromo-5-phenylthiophene-2-carboxylic acid

CAS No:1017687-42-1

MF:C₁₁H₇BrO₂S

MW:283.141081094742

CID:3167700

PubChem ID:22309112

Update Time:2025-10-28

3-Bromo-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 3-bromo-5-phenyl-
- 1017687-42-1
- G28696
- 3-bromo-5-phenylthiophene-2-carboxylic acid
- SQB68742
- 3-bromo-5-phenylthiophene-2-carboxylicacid
- 3-Bromo-5-phenylthiophene-2-carboxylic acid
- Inchi： 1S/C11H7BrO2S/c12-8-6-9(15-10(8)11(13)14)7-4-2-1-3-5-7/h1-6H,(H,13,14)
- InChI Key： MJFRFJZYUNUNJS-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)SC(=C1)C1C=CC=CC=1

Computed Properties

Exact Mass: 281.93501Da
Monoisotopic Mass: 281.93501Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 65.5Å²

3-Bromo-5-phenylthiophene-2-carboxylic acid Pricemore >>

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